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Compound of Interest

Compound Name: 2,4-Pentanediol

Cat. No.: B147393

An In-depth Technical Guide to 2,4-Pentanediol

Product Name: 2,4-Pentanediol CAS Number: 625-69-4[1][2][3][4][5] Molecular Formula:
CsH1202[1][2][3][4]

This document provides a comprehensive technical overview of 2,4-Pentanediol, tailored for
researchers, scientists, and professionals in drug development. It covers the chemical and
physical properties, applications, and safety information pertinent to its use in a laboratory and
industrial setting.

Chemical and Physical Properties

2,4-Pentanediol, also known as isoamylene alcohol or 2,4-amylene glycol, is a diol with the
chemical formula CHzCH(OH)CH2CH(OH)CHs[2][5]. It is a viscous liquid at room
temperature[5][6]. As a chiral compound, it exists in different stereoisomeric forms, including
(2R,4R), (2S,4S), and the meso (2R,4S) form[1][3]. The properties of the racemic and meso
mixtures are summarized below.

Table 1: Physicochemical Properties of 2,4-Pentanediol
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Property Value Source(s)
Molecular Weight 104.15 g/mol [1112114115]
Appearance Clear, viscous liquid [5]1[6]
Boiling Point 201-202 °C [5][6]
Melting Point 52.5°C [6]

Density 0.95 g/mL at 25 °C [5][6]

Flash Point 101 °C (213.8 °F) - closed cup [5]1[6]

Refractive Index

n20/D 1.435

[5]

Water Solubility

Fully miscible

[6]7]

IUPAC Name pentane-2,4-diol [3114]
Isoamylene alcohol, 2,4-
Synonyms Amylene glycol, Pentane-2,4- [1][2]13]

diol

Applications in Research and Development

2,4-Pentanediol and its stereoisomers are valuable intermediates and building blocks in

organic synthesis.

o Asymmetric Synthesis: The chiral nature of 2,4-Pentanediol makes it a crucial starting

material for producing enantiomerically pure compounds[8]. This is particularly important in

the pharmaceutical industry, where the stereochemistry of a drug molecule can significantly

impact its efficacy and safety[8]. The (2R,4R)-(-)-Pentanediol enantiomer is widely used as a

chiral building block in the synthesis of various pharmaceutical agents[8].

o Coordination Chemistry: It has been utilized in the synthesis of chelated multinuclear

complexes, highlighting its role as a ligand in inorganic and organometallic chemistry[7].

o Other Industrial Uses: Specific isomers of 2,4-Pentanediol find applications in other

industries. For instance, it is used as a humectant and skin-conditioning agent in cosmetics,
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a flavoring agent and solvent in the food industry, and in the production of polyols for

polyurethane foams[8].

Experimental Protocols and Methodologies

While detailed, step-by-step protocols for the industrial synthesis of 2,4-Pentanediol are not
extensively available in the provided search results, its use in synthesis is documented. A
general workflow for its application as a starting material in a synthetic procedure is outlined

below.
Workflow: General Use of 2,4-Pentanediol in Chiral Synthesis

The following diagram illustrates a conceptual workflow for employing a specific enantiomer of
2,4-Pentanediol to synthesize a target chiral molecule.
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Preparation Phase

Select (2R,4R)-Pentanediol Enantiomer

A

Prepare Solvents & Reagents

A

Assemble Inert Atmosphere Apparatus

Reactio‘ ; Phase

Dissolve Pentanediol in Anhydrous Solvent

Activate Hydroxyl Group (e.g., Tosylation)

Nucleophilic Substitution with Chiral Substrate

Monitor Reaction (TLC/GC-MS)

Work-up &‘rurification

Quench Reaction

Liquid-Liquid Extraction

Column Chromatography

I
Ana$/sis

Characterize Product (NMR, MS)

\

Confirm Enantiomeric Purity (Chiral HPLC)

\

Final Chiral Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,4-Pentanediol CAS number and molecular formula.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147393#2-4-pentanediol-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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